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Compound of Interest

Compound Name:
4-(Trifluoromethoxy)phenyl

isothiocyanate

Cat. No.: B051000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 4-
(Trifluoromethoxy)phenyl isothiocyanate, alongside detailed experimental protocols for their

determination and synthesis. Additionally, it explores the broader biological context of

isothiocyanates by illustrating a key signaling pathway they modulate, offering insights for

researchers in drug discovery and development.

Core Physical Properties
4-(Trifluoromethoxy)phenyl isothiocyanate (CAS No. 64285-95-6) is a fluorinated organic

compound of interest in medicinal chemistry and materials science. Its physicochemical

properties are crucial for its handling, formulation, and application in research and

development.
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Property Value Source

Molecular Formula C₈H₄F₃NOS SynQuest Labs[1]

Molecular Weight 219.18 g/mol ChemicalBook[2]

Boiling Point 215-218 °C (lit.) ChemicalBook[2]

Density 1.35 g/mL at 25 °C (lit.) ChemicalBook[2]

Refractive Index n20/D 1.541 (lit.) ChemicalBook[2]

Appearance Colorless Liquid ChemicalBook[2]

Melting Point Not available in cited literature N/A

Note on Melting Point: The melting point for 4-(Trifluoromethoxy)phenyl isothiocyanate is

not readily available in the reviewed scientific literature. For informational purposes, a

structurally similar compound, 4-(Trifluoromethyl)phenyl isothiocyanate (CAS No. 1645-65-4),

is a solid with a reported melting point of 38-44 °C.[3][4] Researchers should not assume this

value for 4-(Trifluoromethoxy)phenyl isothiocyanate.

Experimental Protocols
The following sections detail generalized experimental procedures for the determination of

physical properties and a common synthetic route for aryl isothiocyanates. These protocols are

intended as a guide and may require optimization for specific laboratory conditions and

equipment.

Determination of Boiling Point (Capillary Method)
This method is suitable for determining the boiling point of small quantities of liquid organic

compounds.[5][6][7][8][9]

Materials:

Thiele tube or melting point apparatus with a heating block

Thermometer
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Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or heating mantle)

Stand and clamp

Procedure:

A small amount of 4-(Trifluoromethoxy)phenyl isothiocyanate is placed into the small test

tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid.

The test tube is securely attached to a thermometer, ensuring the bottom of the test tube is

level with the thermometer bulb.

The assembly is placed in a Thiele tube filled with a high-boiling point liquid (e.g., mineral oil)

or into the heating block of a melting point apparatus.

The apparatus is heated slowly and evenly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is discontinued, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Melting Point (for solid compounds)
While 4-(Trifluoromethoxy)phenyl isothiocyanate is a liquid at room temperature, this

general protocol is provided for the determination of the melting point of solid organic

compounds.[10][11][12][13]

Materials:
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Melting point apparatus

Capillary tubes (open at both ends)

Solid organic compound

Mortar and pestle

Procedure:

A small amount of the dry, solid organic compound is finely ground using a mortar and

pestle.

The open end of a capillary tube is pressed into the powdered sample to pack a small

amount (2-3 mm in height) into the bottom of the tube.

The capillary tube is placed into the sample holder of the melting point apparatus.

The apparatus is heated at a controlled rate.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid has transformed into a clear liquid is recorded as

the end of the melting range.

For a pure compound, this range should be narrow (typically 1-2 °C).

Synthesis of 4-(Trifluoromethoxy)phenyl isothiocyanate
A common method for the synthesis of aryl isothiocyanates involves the reaction of the

corresponding aniline with a thiocarbonylating agent. The following is a generalized procedure.

[14][15][16][17][18]

Step 1: Formation of Dithiocarbamate Salt

4-(Trifluoromethoxy)aniline is dissolved in a suitable organic solvent (e.g., dichloromethane

or diethyl ether).
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An excess of carbon disulfide (CS₂) is added to the solution.

A base, such as triethylamine or an aqueous solution of sodium hydroxide, is added

dropwise while stirring the mixture, often at a reduced temperature (e.g., 0-10 °C).

The reaction mixture is stirred for a specified period to allow for the formation of the

dithiocarbamate salt intermediate.

Step 2: Conversion to Isothiocyanate

A desulfurizing agent, such as ethyl chloroformate or tosyl chloride, is added to the reaction

mixture containing the dithiocarbamate salt.

The mixture is stirred, and the reaction progress is monitored by a suitable technique (e.g.,

thin-layer chromatography).

Upon completion, the reaction mixture is worked up by washing with water and brine.

The organic layer is dried over an anhydrous drying agent (e.g., sodium sulfate), filtered, and

the solvent is removed under reduced pressure.

The crude product can be purified by distillation or column chromatography to yield pure 4-
(Trifluoromethoxy)phenyl isothiocyanate.

Mandatory Visualization: Isothiocyanate Modulation
of Cancer-Related Signaling Pathways
Isothiocyanates are known to exert anticancer effects by modulating various signaling

pathways involved in cell proliferation, survival, and inflammation.[19][20][21][22] The following

diagram illustrates a simplified overview of how isothiocyanates can influence the PI3K/Akt,

MAPK, and NF-κB signaling pathways, which are often dysregulated in cancer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b051000?utm_src=pdf-body
https://www.benchchem.com/product/b051000?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3204939/
https://www.researchgate.net/publication/51659350_Mechanisms_of_Action_of_Isothiocyanates_in_Cancer_Chemoprevention_An_Update
https://pmc.ncbi.nlm.nih.gov/articles/PMC6523696/
https://www.researchgate.net/publication/281552125_Mechanisms_of_the_Anticancer_Effects_of_Isothiocyanates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified Overview of Isothiocyanate-Modulated Signaling Pathways

Isothiocyanates
(e.g., 4-(Trifluoromethoxy)phenyl isothiocyanate)

PI3K

Inhibits

MAPK
(e.g., ERK, JNK, p38)

Modulates

NF-κB

Inhibits

Akt

mTOR

Cell Proliferation
& Survival

Apoptosis Inflammation

Click to download full resolution via product page

Caption: Isothiocyanate modulation of key cancer-related signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b051000?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

